Cas no 1806422-98-9 (2,6-Bis(trifluoromethyl)-3-(chloromethyl)pyridine)

• Product Name: 2,6-Bis(trifluoromethyl)-3-(chloromethyl)pyridine
• CAS No: 1806422-98-9
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4908449
• Update Time: 2025-10-25

2,6-Bis(trifluoromethyl)-3-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-(chloromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-3-4-1-2-5(7(10,11)12)16-6(4)8(13,14)15/h1-2H,3H2
• InChI Key： ZOPTUFILYAZWAB-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(F)(F)F)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Bis(trifluoromethyl)-3-(chloromethyl)pyridine

2,6-Bis(trifluoromethyl)-3-(chloromethyl)pyridine (CAS No. 1806422-98-9)

The compound 2,6-bis(trifluoromethyl)-3-(chloromethyl)pyridine, with CAS number 1806422-98-9, is a highly specialized organic chemical that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and agricultural chemistry. This compound belongs to the class of pyridine derivatives, which are widely recognized for their unique electronic properties and structural versatility. The presence of trifluoromethyl groups at the 2 and 6 positions of the pyridine ring, along with a chloromethyl substituent at the 3 position, endows this molecule with distinctive reactivity and stability.

The synthesis of 2,6-bis(trifluoromethyl)-3-(chloromethyl)pyridine involves a multi-step process that typically begins with the preparation of a suitable pyridine precursor. Recent advancements in fluorination techniques have enabled more efficient incorporation of trifluoromethyl groups into aromatic systems. For instance, the use of electrophilic fluorination methods has been optimized to achieve high yields and selectivity in the formation of the trifluoromethyl-substituted pyridine intermediate. The subsequent introduction of the chloromethyl group at the 3 position is often achieved through nucleophilic substitution reactions, leveraging the reactivity of intermediate species such as alkyl halides.

The structural features of this compound make it an attractive candidate for various applications. The trifluoromethyl groups are known to exert strong electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes 2,6-bis(trifluoromethyl)-3-(chloromethyl)pyridine a valuable building block in the construction of bioactive molecules. Recent studies have highlighted its potential as an intermediate in the synthesis of novel pesticides and herbicides, where its ability to modulate enzyme activity is particularly advantageous.

In addition to its role in agrochemicals, this compound has also found applications in medicinal chemistry. Its unique structure allows for interactions with biological targets such as protein kinases and ion channels, making it a promising lead compound for drug discovery efforts. Researchers have explored its potential as a scaffold for designing antiviral agents and anticancer drugs, with several preclinical studies demonstrating its efficacy in inhibiting key pathological processes.

The physical properties of 2,6-bis(trifluoromethyl)-3-(chloromethyl)pyridine further enhance its utility in various chemical processes. Its high melting point and moderate solubility in organic solvents make it suitable for large-scale manufacturing processes. Moreover, its stability under standard storage conditions ensures that it can be handled and transported without significant degradation.

In terms of safety considerations, while this compound is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to minimize exposure risks. Occupational safety guidelines recommend the use of personal protective equipment when working with this compound to prevent skin or eye contact.

In conclusion, 2,6-bis(trifluoromethyl)-3-(chloromethyl)pyridine (CAS No. 1806422-98-9) stands out as a versatile and valuable chemical entity with diverse applications across multiple industries. Its unique structure, derived from advanced synthetic methodologies, positions it as a key player in modern chemical research and development.